Cas no 338739-81-4 (tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate)

• Product Name: tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate
• CAS No: 338739-81-4
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• MDL: MFCD30964723
• CID: 5185305
• PubChem ID: 137252000
• Update Time: 2026-03-05

tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-(methylthio)-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate
• tert-Butyl 2-(methylthio)-4-oxo-4,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7(3H)-carboxylate
• Pyrido[3,4-d]pyrimidine-7(3H)-carboxylic acid, 4,5,6,8-tetrahydro-2-(methylthio)-4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate
• SCHEMBL19616687
• AS-84912
• DB-086834
• 338739-81-4
• E77844
• tert-butyl 2-methylsulfanyl-4-oxo-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate
• CS-0095691
• SB74171

• MDL： MFCD30964723
• Inchi： 1S/C13H19N3O3S/c1-13(2,3)19-12(18)16-6-5-8-9(7-16)14-11(20-4)15-10(8)17/h5-7H2,1-4H3,(H,14,15,17)
• InChI Key： ZPZUVJHFTNTICY-UHFFFAOYSA-N
• SMILES： C1(SC)NC(=O)C2CCN(C(OC(C)(C)C)=O)CC=2N=1

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.3Ų

Additional information on tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate

Comprehensive Overview of tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 338739-81-4)

tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 338739-81-4) is a highly specialized heterocyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the pyrido[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their versatile biological activities. The presence of a tert-butyl ester group and a methylsulfanyl substituent enhances its stability and reactivity, making it a valuable intermediate in drug discovery.

In recent years, the demand for pyrido[3,4-d]pyrimidine derivatives has surged due to their potential in targeting kinase inhibitors, which are critical in cancer therapy and inflammatory diseases. Researchers are particularly interested in the 4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine scaffold due to its structural similarity to purine bases, enabling interactions with biological targets. The tert-butyl 2-methylsulfanyl variant (CAS No. 338739-81-4) is often explored for its role in modulating enzyme activity and improving pharmacokinetic properties.

The synthesis of tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylate moiety allows for further derivatization, enabling the creation of novel analogs with tailored properties. This adaptability aligns with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, where small molecular fragments are optimized for enhanced efficacy.

From an industrial perspective, the compound's stability under various conditions makes it suitable for large-scale production. Its methylsulfanyl group can serve as a leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse substituents. This feature is particularly valuable in combinatorial chemistry, where rapid diversification of molecular libraries is essential for high-throughput screening.

Environmental and safety considerations are also paramount in handling tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's tert-butyl group contributes to its low volatility, reducing inhalation risks during handling.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this compound, such as catalytic methods and solvent-free reactions. These efforts align with global initiatives to minimize waste and energy consumption in chemical manufacturing. The pyrido[3,4-d]pyrimidine core's compatibility with eco-friendly protocols further underscores its relevance in modern medicinal chemistry.

For analytical purposes, tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's UV absorption properties also make it suitable for photophysical studies, expanding its utility beyond traditional pharmaceutical applications.

As the scientific community continues to investigate kinase inhibitors and heterocyclic scaffolds, the importance of intermediates like tert-butyl 2-methylsulfanyl-4-oxo-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 338739-81-4) will likely grow. Its unique combination of reactivity and stability positions it as a key player in the development of next-generation therapeutics.